Cas no 86878-60-6 (2-Benzothiazolesulfonamide, N-(cyclohexylthio)-N-(1,1-dimethylethyl)-)

2-Benzothiazolesulfonamide, N-(cyclohexylthio)-N-(1,1-dimethylethyl)- structure
86878-60-6 structure
Product Name:2-Benzothiazolesulfonamide, N-(cyclohexylthio)-N-(1,1-dimethylethyl)-
CAS No:86878-60-6
MF:C17H24N2O2S3
MW:384.579660415649
CID:1857025
PubChem ID:20484694
Update Time:2025-04-21

2-Benzothiazolesulfonamide, N-(cyclohexylthio)-N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolesulfonamide, N-(cyclohexylthio)-N-(1,1-dimethylethyl)-
    • N-tert-butyl-N-cyclohexylsulfanyl-1,3-benzothiazole-2-sulfonamide
    • N-tert-Butyl-N-(cyclohexylsulfanyl)-1,3-benzothiazole-2-sulfonamide
    • 86878-60-6
    • SCHEMBL11188324
    • DTXSID90607926
    • Inchi: 1S/C17H24N2O2S3/c1-17(2,3)19(23-13-9-5-4-6-10-13)24(20,21)16-18-14-11-7-8-12-15(14)22-16/h7-8,11-13H,4-6,9-10H2,1-3H3
    • InChI Key: SMLSRFAOJGNPOB-UHFFFAOYSA-N
    • SMILES: S(C1CCCCC1)N(C(C)(C)C)S(C1=NC2C=CC=CC=2S1)(=O)=O

Computed Properties

  • Exact Mass: 384.09999153Da
  • Monoisotopic Mass: 384.09999153Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 112Ų
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